Cas no 104932-55-0 (4-formyl-3-nitrosobenzoic Acid)

4-formyl-3-nitrosobenzoic Acid structure
104932-55-0 structure
Product Name:4-formyl-3-nitrosobenzoic Acid
CAS No:104932-55-0
MF:C8H5NO4
MW:179.129602193832
CID:1146276
PubChem ID:71333378
Update Time:2025-04-20

4-formyl-3-nitrosobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-formyl-3-nitrosobenzoic Acid
    • 104932-55-0
    • DTXSID10761650
    • SCHEMBL17686891
    • Inchi: 1S/C8H5NO4/c10-4-6-2-1-5(8(11)12)3-7(6)9-13/h1-4H,(H,11,12)
    • InChI Key: UBDPLMRTSCNLGG-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C=O)=C(C=1)N=O)=O

Computed Properties

  • Exact Mass: 179.02185
  • Monoisotopic Mass: 179.02185764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.8
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.